[5-(1-cyclopentyl-1H-imidazol-2-yl)-2-ethoxyphenyl]methanol

• IUPAC Name: [5-(1-cyclopentylimidazol-2-yl)-2-ethoxyphenyl]methanol
• InChI: InChI=1S/C17H22N2O2/c1-2-21-16-8-7-13(11-14(16)12-20)17-18-9-10-19(17)15-5-3-4-6-15/h7-11,15,20H,2-6,12H2,1H3
• InChI Key: HNKJVGCXPGWPCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC=CN2C3CCCC3)CO
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

The molecular structure of imidazole compounds is characterized by a five-membered ring, which includes two nitrogen atoms and three carbon atoms. The presence of a positive charge on either of two nitrogen atom shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole compounds are known to undergo a variety of chemical reactions, including those involving the formation of new bonds. The exact reactions and their mechanisms can vary widely depending on the specific imidazole compound and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The exact physical and chemical properties can vary depending on the specific imidazole compound.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological system in which they are acting. Many imidazole compounds have been found to have therapeutic potential, with activities ranging from antibacterial to antitumor effects.

Safety and Hazards

Like all chemicals, imidazole compounds should be handled with care. Users should avoid breathing mist, gas or vapours and avoid contacting with skin and eye. Use personal protective equipment and ensure adequate ventilation.

Future Directions

The future directions for research into imidazole compounds are likely to involve the development of new synthetic methods and the exploration of new potential therapeutic applications. Given the wide range of biological activities that these compounds can exhibit, there is considerable potential for future discoveries.